Cas no 291772-90-2 (Butanediamide, N,N'-bis(3-nitrophenyl)-)

• Product Name: Butanediamide, N,N'-bis(3-nitrophenyl)-
• CAS No: 291772-90-2
• MF: C₁₆H₁₄N₄O₆
• MW: 358.30556344986
• CID: 1437205
• Update Time: 2024-08-15

Butanediamide, N,N'-bis(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Butanediamide, N,N'-bis(3-nitrophenyl)-
• Butanediamide, N1,N4-bis(3-nitrophenyl)-

• Inchi： 1S/C16H14N4O6/c21-15(17-11-3-1-5-13(9-11)19(23)24)7-8-16(22)18-12-4-2-6-14(10-12)20(25)26/h1-6,9-10H,7-8H2,(H,17,21)(H,18,22)
• InChI Key： WHTVIEPBBWZSNE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CCC(NC1=CC=CC([N+]([O-])=O)=C1)=O

Computed Properties

• Exact Mass: 358.09142

Experimental Properties

• Density: 1.491±0.06 g/cm3(Predicted)
• Boiling Point: 675.2±50.0 °C(Predicted)
• PSA: 144.48
• pka: 13.22±0.70(Predicted)